Cas no 20357-15-7 (1,2-Dimethyl-1H-indole-3-carboxylic acid)

1,2-Dimethyl-1H-indole-3-carboxylic acid is a substituted indole derivative with a carboxylic acid functional group at the 3-position and methyl groups at the 1- and 2-positions. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. Its rigid indole core and reactive carboxyl group enable selective modifications, making it valuable for constructing complex heterocyclic systems. The methyl substitutions enhance stability and influence electronic properties, which can be tailored for specific applications. The product is characterized by high purity and consistent quality, ensuring reliable performance in research and industrial processes.
1,2-Dimethyl-1H-indole-3-carboxylic acid structure
20357-15-7 structure
Product Name:1,2-Dimethyl-1H-indole-3-carboxylic acid
CAS No:20357-15-7
MF:C11H11NO2
MW:189.210542917252
MDL:MFCD00756896
CID:51531
PubChem ID:2761032
Update Time:2025-05-28

1,2-Dimethyl-1H-indole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1,2-Dimethylindole-3-carboxylic acid
    • 1,2-DIMETHYL-1H-INDOLE-3-CARBOXYLIC ACID
    • 3-tert-Butoxypropionic acid
    • 1,2-Dimethyl-indol-3-carbonsaeure
    • 1,2-Dimethyl-indol-carbonsaeure-(3)
    • 1,2-dimethyl-indole-3-carboxylic acid
    • dimethylindolecarboxylicacid
    • 1H-Indole-3-carboxylic acid, 1,2-dimethyl-
    • FT-0637983
    • 1,2-dimethyl-3-indolcarboxylic acid
    • DTXSID90375491
    • MFCD00756896
    • R)-3-PHENYLPIPERIDINE
    • 1,2-dimethylindole-3-carboxylate
    • CS-0236248
    • Z1201620530
    • A814479
    • SCHEMBL984736
    • HMS1698L07
    • XYRXQPDMBJNYIU-UHFFFAOYSA-N
    • EN300-1699033
    • AKOS000113537
    • 11X-0830
    • J-503831
    • 20357-15-7
    • STK524036
    • 1,2-DIMETHYLINDOLE-3-CARBOXYLICACID
    • G29465
    • DB-045184
    • 1,2-Dimethyl-1H-indole-3-carboxylic acid
    • MDL： MFCD00756896
    • Inchi： 1S/C11H11NO2/c1-7-10(11(13)14)8-5-3-4-6-9(8)12(7)2/h3-6H,1-2H3,(H,13,14)
    • InChI Key： XYRXQPDMBJNYIU-UHFFFAOYSA-N
    • SMILES： OC(C1=C(C)N(C)C2C=CC=CC=21)=O

Computed Properties

  • Exact Mass: 189.07900
  • Monoisotopic Mass: 189.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 42.2A^2

Experimental Properties

  • Density: 1.21
  • Melting Point: 200-202
  • Boiling Point: 393.1 °C at 760 mmHg
  • Flash Point: 393.1 °C at 760 mmHg
  • PSA: 42.23000
  • LogP: 2.18490

1,2-Dimethyl-1H-indole-3-carboxylic acid Security Information

  • Hazard Statement： Irritant
  • Hazardous Material Identification： Xi

1,2-Dimethyl-1H-indole-3-carboxylic acid Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,2-Dimethyl-1H-indole-3-carboxylic acid Pricemore >>

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